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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B079229

A Comparative Analysis of Dyeing Efficiency: Disperse Orange 30 vs. Disperse Red 167

This guide provides a detailed comparison of the dyeing performance of two widely used
disperse dyes, C.I. Disperse Orange 30 and C.I. Disperse Red 167. Aimed at researchers and
professionals in the textile and material science fields, this document synthesizes key data on
their chemical properties, dyeing efficiency, and fastness characteristics, supported by
established experimental protocols.

Physicochemical Properties

Disperse Orange 30 and Disperse Red 167 are both monoazo disperse dyes, but they differ in
their molecular structure and weight, which influences their dyeing characteristics, such as
solubility and sublimation fastness.
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Property C.l. Disperse Orange 30 C.l. Disperse Red 167
C.l. Name Disperse Orange 30[1] Disperse Red 167[2]

CAS Number 12223-23-3/ 5261-31-4[1] 61968-52-3 / 26850-12-4[2]
Molecular Structure Single Azo Class[1] Single Azo Class[2]
Molecular Formula C19H17CI2N504[1] C23H26CINs07[2][3]
Molecular Weight 450.27 g/mol [1] 519.93 g/mol [2][3]
Appearance Orange/Brown Powder[1] Deep Red Powder[2][4]
Optimal Dyeing pH 4.0 - 7.0[1] 4.0 - 5.0[2][5]

Dyeing Efficiency and Color Yield

The dyeing efficiency of disperse dyes on polyester is commonly evaluated by the color
strength (K/S value), which indicates the depth of shade achieved on the fabric. While direct
comparative data for conventional aqueous dyeing is sparse, studies on supercritical carbon
dioxide (scCO:2) dyeing—a waterless dyeing technigue—provide valuable insights into their
performance. Research shows that the K/S value curves for both dyes are suitable for building
color-matching systems, indicating predictable and reproducible dyeing behavior.[6]

The K/S values are concentration-dependent. A study establishing a color matching database
for scCO:2 dyeing demonstrated parallel K/S value curves for both Disperse Orange 30 and
Disperse Red 167, which is indicative of good compatibility when used together for trichromatic
dyeing.[6][7]

Fastness Properties

Fastness properties are critical indicators of a dye's performance, measuring the resistance of
the color to various environmental factors. Both dyes exhibit good to excellent fastness
properties on polyester, making them suitable for a wide range of applications.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


http://www.worlddyevariety.com/disperse-dyes/disperse-orange-30.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-167.html
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-30.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-167.html
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-30.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-167.html
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-30.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-167.html
https://pubchem.ncbi.nlm.nih.gov/compound/117878
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-30.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-167.html
https://pubchem.ncbi.nlm.nih.gov/compound/117878
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-30.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-167.html
https://www.dyestuff.co.in/disperse-red-167-dyes-7751645.html
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-30.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-167.html
https://enochdye.com/pigments/tds/?color240.html
https://www.researchgate.net/figure/K-S-value-curves-of-CI-Disperse-Red-167-at-different-dye-concentration_fig2_272630345
https://www.benchchem.com/product/b079229?utm_src=pdf-body
https://www.researchgate.net/figure/K-S-value-curves-of-CI-Disperse-Red-167-at-different-dye-concentration_fig2_272630345
https://www.researchgate.net/publication/395287201_Dyeing_Kinetics_and_Compatibility_of_Disperse_Blue_79_Disperse_Red_167_and_Disperse_Orange_30_in_Supercritical_Carbon_Dioxide_Dyeing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Test Standard C.l. Disperse C.l. Disperse Red
Fastness Property .
(Typical) Orange 30 167
_ AATCC 16 / 1ISO 105-
Light Fastness 6[8] 7-8[5]
B0O2
) AATCC 61 /1S0O 105-
Washing Fastness o6 5[8] 5[5]

AATCC 117 /1SO

Sublimation Fastness 5 (at 180°C)[8][9 5 (Dry Heat)[5
105-PO1 ( )8liel (Dry )[5]
) AATCC 8/1S0O 105- N
Rubbing Fastness 5[8] Not specified
X12
o AATCC 15/1S0O 105-
Perspiration Fastness E04 4-5[1] 5[5]

Note: Fastness grades are typically rated on a scale of 1 to 5 (or 1 to 8 for light fastness),
where a higher number indicates better fastness.

Experimental Protocols

The following sections detail a standard methodology for applying these disperse dyes to
polyester fabric and subsequently testing their performance.

High-Temperature Exhaust Dyeing Protocol

This method is standard for dyeing polyester with disperse dyes, as temperatures above the
glass transition temperature of polyester (~80-100°C) are required to open the fiber structure
for dye penetration.[10][11]

Materials and Reagents:
o Polyester fabric (scoured and pre-treated)
o Disperse Orange 30 or Disperse Red 167

» Dispersing agent (e.g., anionic/non-ionic blend)
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e Acetic acid (to control pH)

e Sodium hydrosulfite and Sodium hydroxide (for reduction clearing)
o High-temperature, high-pressure dyeing apparatus

Procedure:

» Dye Dispersion Preparation: Create a smooth, lump-free paste by mixing the required
amount of disperse dye with an equal amount of dispersing agent and a small volume of cold
water. Dilute this paste with warm water (40-50°C).[11]

o Dyebath Setup: Set the dyebath with water at a liquor ratio of 10:1 to 20:1. Add the
dispersing agent and adjust the pH to the desired range (e.g., 4.5-5.5) using acetic acid.[10]

e Dyeing Cycle:

o Load the polyester fabric into the dyebath at approximately 60°C and run for 10-15
minutes for even wetting.[11][12]

o Add the prepared dye dispersion to the bath.
o Raise the temperature from 60°C to 130°C at a rate of 1-2°C per minute.[12]

o Hold the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation.[10]
[12]

o Cool the dyebath down to 70-80°C at a rate of approximately 2°C per minute.[11] Drain
the bath.

e Reduction Clearing: To remove unfixed surface dye and improve wash fastness, perform a
reduction clearing.[10][11] Prepare a new bath at 50°C containing sodium hydroxide (2 g/L)
and sodium hydrosulfite (2 g/L). Raise the temperature to 70-80°C and treat the fabric for 15-
20 minutes.[11]

» Final Rinsing: Drain the reduction clearing bath, rinse the fabric thoroughly with hot water,
followed by a cold water rinse, and then dry.[12]
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Fastness Testing Protocols

Washing Fastness (ISO 105-C06): A dyed specimen is stitched between two undyed fabrics
(one cotton, one wool or polyester) and agitated in a solution containing a non-ionic
detergent (e.g., 5 g/L) at a specified temperature (e.g., 60°C) for 30 minutes.[13] The color
change of the specimen and the staining on the adjacent fabrics are evaluated using grey
scales.

Light Fastness (ISO 105-B02): The dyed fabric is exposed to a controlled artificial light
source (Xenon arc lamp) that simulates natural sunlight. The change in color is assessed by
comparing the exposed sample to a set of blue wool standards (grades 1-8).[14]

Sublimation Fastness (ISO 105-P01): The dyed sample is placed in a sublimation fastness
tester or between heated plates at a specific temperature (e.g., 180°C) for 30 seconds.[9][15]
The color change of the sample and staining of an adjacent undyed fabric are evaluated.[16]

Visualized Workflows and Relationships

Diagrams created using Graphviz provide a clear visual representation of the experimental

processes and comparative logic.
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Caption: High-Temperature Exhaust Dyeing Workflow for Polyester.
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Caption: At-a-Glance Comparison of Dye Properties.

Conclusion

Both Disperse Orange 30 and Disperse Red 167 are highly effective dyes for polyester,
offering robust performance, particularly when applied via high-temperature methods. The
primary distinction lies in their shade and light fastness. Disperse Red 167 offers exceptional
light fastness, making it a superior choice for applications requiring high durability to light
exposure.[5] Disperse Orange 30 also provides good all-around fastness properties and is
noted for its suitability in creating combination shades.[1] The choice between them will
ultimately depend on the desired color and the specific performance requirements of the end
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. worlddyevariety.com [worlddyevariety.com]
o 2. worlddyevariety.com [worlddyevariety.com]
o 3. Disperse Red 167 | C23H26CIN507 | CID 117878 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 4. Disperse Red 167 Dyes Manufacturer in Mumbai, Disperse Red 167 Dyes Exporter
[dyestuff.co.in]

» 5. Disperse red 167 TDS|Disperse red 167 from Chinese supplier and producer - DISPERSE
RED DYES - Enoch dye [enochdye.com]

e 6. researchgate.net [researchgate.net]
o 7.researchgate.net [researchgate.net]

e 8.12223-23-3 | Disperse Orange 30 Disperse Orange SE-GL | Colorcom Group
[colorcominternational.com]

¢ 9. epsilonpigments.com [epsilonpigments.com]

¢ 10. textilelearner.net [textilelearner.net]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b079229?utm_src=pdf-body
https://enochdye.com/pigments/tds/?color240.html
https://www.benchchem.com/product/b079229?utm_src=pdf-body
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-30.html
https://www.benchchem.com/product/b079229?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-30.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-167.html
https://pubchem.ncbi.nlm.nih.gov/compound/117878
https://www.dyestuff.co.in/disperse-red-167-dyes-7751645.html
https://www.dyestuff.co.in/disperse-red-167-dyes-7751645.html
https://enochdye.com/pigments/tds/?color240.html
https://enochdye.com/pigments/tds/?color240.html
https://www.researchgate.net/figure/K-S-value-curves-of-CI-Disperse-Red-167-at-different-dye-concentration_fig2_272630345
https://www.researchgate.net/publication/395287201_Dyeing_Kinetics_and_Compatibility_of_Disperse_Blue_79_Disperse_Red_167_and_Disperse_Orange_30_in_Supercritical_Carbon_Dioxide_Dyeing
https://www.colorcominternational.com/products/detail/4207.html
https://www.colorcominternational.com/products/detail/4207.html
https://www.epsilonpigments.com/disperse-dyes/trichromatic/disperse-orange-30.html
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e 11. benchchem.com [benchchem.com]
e 12. scribd.com [scribd.com]

» 13. Dyeing Performance of Disperse Dyes on Polyester Fabrics Using Eco-Friendly Carrier
and Their Antioxidant and Anticancer Activities - PMC [pmc.nchi.nlm.nih.gov]

e 14. What is the color fastness of fabrics? How to test the color fastness? [china-
dyestuff.com]

o 15. textilelearner.net [textilelearner.net]
o 16. fyitester.com [fyitester.com]

 To cite this document: BenchChem. [Comparing the dyeing efficiency of Disperse Orange 30
and Disperse Red 167]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079229#comparing-the-dyeing-efficiency-of-disperse-
orange-30-and-disperse-red-167]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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